(2-(3-Methoxyphenyl)thiazol-4-YL)methanamine
Overview
Description
The compound “(2-(3-Methoxyphenyl)thiazol-4-YL)methanamine” is a chemical substance with the empirical formula C11H12N2OS . It is a solid substance .
Molecular Structure Analysis
The molecular weight of “(2-(3-Methoxyphenyl)thiazol-4-YL)methanamine” is 220.29 . The exact molecular structure is not provided in the search results.Physical And Chemical Properties Analysis
“(2-(3-Methoxyphenyl)thiazol-4-YL)methanamine” is a solid substance . The boiling point and other physical and chemical properties are not specified in the search results.Scientific Research Applications
Synthesis and Characterization
The compound (2-(3-Methoxyphenyl)thiazol-4-yl)methanamine has been a subject of interest in chemical synthesis and characterization. For instance, compounds with similar structures have been synthesized using various chemical routes, such as the condensation of p-toluic hydrazide and glycine via polyphosphoric acid, and characterized using techniques like FT-IR, DSC, and NMR (Shimoga, Shin, & Kim, 2018). Such studies provide foundational knowledge for further exploration of this compound's applications in various scientific domains.
Potential in Neurobiology
Research has shown that structurally similar thiazole derivatives can serve as potent serotonin-3 receptor antagonists, indicating potential applications in neurobiology and pharmacology (Rosen et al., 1990). These compounds' ability to penetrate the blood-brain barrier suggests their utility in studying central nervous system disorders and developing therapeutic agents targeting brain receptors.
Photophysical Properties and Applications
The thiazole moiety, integral to (2-(3-Methoxyphenyl)thiazol-4-yl)methanamine, has been explored for its photophysical properties. Compounds incorporating the thiazole unit have demonstrated exciting applications in organic light-emitting diodes (OLEDs) due to their ability to undergo reversible excited-state intramolecular proton transfer, leading to tunable emission properties (Zhang et al., 2016). Such characteristics are crucial for the development of advanced materials in optoelectronics and photonics.
Antimicrobial Properties
Derivatives of thiazole, including those structurally related to (2-(3-Methoxyphenyl)thiazol-4-yl)methanamine, have been evaluated for their antimicrobial properties. Studies have synthesized various thiazole derivatives and tested their antibacterial and antifungal activities, revealing that some possess significant efficacy against pathogens (Visagaperumal et al., 2010). This indicates the potential of (2-(3-Methoxyphenyl)thiazol-4-yl)methanamine derivatives in developing new antimicrobial agents.
properties
IUPAC Name |
[2-(3-methoxyphenyl)-1,3-thiazol-4-yl]methanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2OS/c1-14-10-4-2-3-8(5-10)11-13-9(6-12)7-15-11/h2-5,7H,6,12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SERJPGQOSJQHHC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2=NC(=CS2)CN |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40723009 |
Source
|
| Record name | 1-[2-(3-Methoxyphenyl)-1,3-thiazol-4-yl]methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40723009 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
C-[2-(3-Methoxy-phenyl)-thiazol-4-YL]-methylamine | |
CAS RN |
885280-24-0 |
Source
|
| Record name | 1-[2-(3-Methoxyphenyl)-1,3-thiazol-4-yl]methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40723009 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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